Cas no 535935-61-6 (8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 535935-61-6
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD29056877
• CID: 839238
• PubChem ID: 22147356
• Update Time: 2025-10-31

8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine
• 1-Naphthalenamine,1,2,3,4-tetrahydro-8-methoxy-(9CI)
• 8-methoxy-1,2,3,4-tetrahydro-1-naphthalenamine
• AK-87312
• ANW-65953
• CTK8C1143
• KB-250431
• rac-8-methoxy-1,2,3,4-tetrahydronaphthalen-1-amine
• rac-8-methoxy-1,2,3,4-tetrahydro-naphthalen-1-ylamine
• SureCN266635
• XLTXOTBJARCSGR-UHFFFAOYSA-N
• SCHEMBL266635
• Y14380
• 8-methoxy-aminotetralin
• MFCD20463897
• DTXSID30622936
• 8-methoxy-1,2,3,4-tetrahydro-naphthalen-1-amine
• 535935-61-6
• CS-0367515
• DB-296886

• MDL： MFCD29056877
• Inchi： 1S/C11H15NO/c1-13-10-7-3-5-8-4-2-6-9(12)11(8)10/h3,5,7,9H,2,4,6,12H2,1H3
• InChI Key： XLTXOTBJARCSGR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2CCCC(C=21)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine

Introduction to 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 535935-61-6)

8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 535935-61-6) is a versatile organic compound with a unique chemical structure and a wide range of potential applications in the fields of pharmaceuticals and chemical research. This compound belongs to the class of tetrahydronaphthalenes, which are known for their aromatic and cyclic properties. The presence of a methoxy group and an amine functional group imparts specific reactivity and biological activity to this molecule.

The chemical structure of 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine consists of a naphthalene ring system with four hydrogenated carbon atoms, forming a tetrahydro structure. The methoxy group is attached to the 8-position of the naphthalene ring, while the amine group is located at the 1-position. This arrangement provides a balance between hydrophobic and hydrophilic properties, making it an interesting candidate for various biological studies.

In recent years, 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine has garnered significant attention due to its potential therapeutic applications. Research has shown that this compound exhibits notable biological activities, including anti-inflammatory and neuroprotective effects. These properties are attributed to its ability to modulate specific signaling pathways and receptors in the body.

One of the key areas of research involving 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine is its role in neurodegenerative diseases. Studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are believed to be mediated through its interaction with antioxidant enzymes and its ability to reduce inflammation in the brain.

Beyond its neuroprotective properties, 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine has also shown promise in anti-inflammatory applications. In vitro and in vivo studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine have also been investigated to understand its bioavailability and metabolism. Research has shown that this compound has good oral bioavailability and is rapidly absorbed into the bloodstream. It is metabolized primarily in the liver through cytochrome P450 enzymes, with metabolites being excreted via urine and feces. These findings suggest that 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine could be developed into an effective oral medication for various therapeutic applications.

In addition to its therapeutic potential, 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine is also used as a valuable intermediate in organic synthesis. Its unique chemical structure makes it a useful building block for the synthesis of more complex molecules with diverse biological activities. Chemists can leverage its reactivity to introduce various functional groups or modify existing ones, thereby expanding its utility in drug discovery and development.

The safety profile of 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine has been extensively evaluated through preclinical studies. These studies have shown that it has low toxicity at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new compound entering clinical trials or commercial use, ongoing safety monitoring is essential to ensure long-term safety and efficacy.

In conclusion, 8-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 535935-61-6) is a promising compound with a wide range of potential applications in pharmaceuticals and chemical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds great promise for improving human health and well-being.